Cas no 332045-95-1 ((2Z)-3-(thiophen-2-yl)-2-4-(thiophen-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(thiophen-2-yl)-2-4-(thiophen-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 332045-95-1
• MF: C₁₄H₈N₂S₃
• MW: 300.421718597412
• CID: 6291500
• PubChem ID: 7068817
• Update Time: 2025-05-30

(2Z)-3-(thiophen-2-yl)-2-4-(thiophen-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(thiophen-2-yl)-2-4-(thiophen-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (2Z)-3-(thiophen-2-yl)-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-thiophen-2-yl-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• F0729-0040
• 332045-95-1
• AE-848/34088056
• 3-(2-thienyl)-2-[4-(2-thienyl)-1,3-thiazol-2-yl]acrylonitrile
• AKOS002377286
• MFCD00426041
• (Z)-3-(thiophen-2-yl)-2-(4-(thiophen-2-yl)thiazol-2-yl)acrylonitrile

• Inchi： 1S/C14H8N2S3/c15-8-10(7-11-3-1-5-17-11)14-16-12(9-19-14)13-4-2-6-18-13/h1-7,9H/b10-7-
• InChI Key： VVZUYJXZICMASK-YFHOEESVSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1/C(/C#N)=C\C1=CC=CS1

Computed Properties

• Exact Mass: 299.98496178g/mol
• Monoisotopic Mass: 299.98496178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2Z)-3-(thiophen-2-yl)-2-4-(thiophen-2-yl)-1,3-thiazol-2-ylprop-2-enenitrile

(2Z)-3-(Thiophen-2-yl)-2-[4-(Thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile: A Comprehensive Overview

(2Z)-3-(Thiophen-2-yl)-2-[4-(Thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile, commonly referred to by its CAS number CAS No 332045951, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiazole and thiophene moieties, which contribute to its distinctive electronic and optical properties. Recent studies have highlighted its potential applications in advanced materials, drug delivery systems, and optoelectronic devices.

The molecular structure of this compound is composed of a central thiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Attached to this thiazole ring are two thiophene groups, which are aromatic heterocycles with sulfur atoms. The presence of these functional groups imparts the compound with unique electronic characteristics, making it an attractive candidate for various chemical and material applications.

Recent research has focused on the synthesis and characterization of this compound, particularly its optical properties. Studies have shown that the compound exhibits strong fluorescence under UV light due to the conjugation between the thiazole and thiophene groups. This property makes it a promising candidate for use in fluorescent sensors and bioimaging applications.

In addition to its optical properties, the compound has also been explored for its potential in drug delivery systems. The thiazole moiety is known to exhibit anti-inflammatory and anticancer properties, while the thiophene groups can enhance the solubility and bioavailability of the compound. These attributes make it a valuable molecule in medicinal chemistry research.

Another area of interest is the use of this compound in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The strong electronic coupling between the thiazole and thiophene groups enables efficient charge transport and light emission, which are critical for these applications.

Despite its promising properties, the synthesis of this compound remains challenging due to the complexity of its molecular structure. Researchers have developed various synthetic routes, including coupling reactions and cyclization processes, to efficiently produce this compound in high yields.

In conclusion, (2Z)-3-(Thiophen-2-yl)-2-[4-(Thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No 332045951) is a versatile compound with a wide range of potential applications in materials science, medicinal chemistry, and optoelectronics. Its unique molecular structure and functional groups make it an exciting subject for further research and development.